N-{3-[(2-chlorobenzyl)oxy]benzyl}-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C20H25ClN2O2
• Molecular Weight: 360.9 g/mol
• IUPAC Name: N-[[3-[(2-chlorophenyl)methoxy]phenyl]methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C20H25ClN2O2/c21-20-7-2-1-5-18(20)16-25-19-6-3-4-17(14-19)15-22-8-9-23-10-12-24-13-11-23/h1-7,14,22H,8-13,15-16H2
• InChI Key: QVROZYWXGAZSRN-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNCC2=CC(=CC=C2)OCC3=CC=CC=C3Cl

Description

N-{3-[(2-chlorobenzyl)oxy]benzyl}-2-(morpholin-4-yl)ethanamine, commonly known as Cbz-Morph, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

Cbz-Morph acts as a selective serotonin reuptake inhibitor (SSRI) by binding to the SERT and preventing the reuptake of serotonin. This leads to an increase in serotonin levels in the synaptic cleft, which can improve mood and alleviate symptoms of depression. Cbz-Morph has also been shown to have a moderate affinity for the norepinephrine transporter (NET), which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
Cbz-Morph has been shown to have a range of biochemical and physiological effects. In addition to its antidepressant effects, Cbz-Morph has been found to have anxiolytic properties, reducing anxiety levels in animal models. Cbz-Morph has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of Cbz-Morph is its high affinity for the SERT, which makes it a potent antidepressant. Cbz-Morph has also been found to have a low toxicity profile, making it a safe candidate for further research. However, one limitation of Cbz-Morph is its limited selectivity for the SERT, as it also binds to the NET. This may limit its efficacy as an antidepressant.

Future Directions

There are several future directions for research on Cbz-Morph. One area of interest is its potential use as a treatment for anxiety disorders. Additionally, Cbz-Morph may have applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Further research is needed to determine the full extent of Cbz-Morph's therapeutic potential.

Synthesis Methods

The synthesis of Cbz-Morph involves a multi-step process that begins with the reaction of 2-chlorobenzyl alcohol with 3-hydroxybenzaldehyde to form the intermediate, 3-[(2-chlorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with morpholine and ethylene diamine to form Cbz-Morph. The synthesis method has been optimized to produce high yields of pure Cbz-Morph.

Scientific Research Applications

Cbz-Morph has been studied extensively for its potential therapeutic applications. It has been shown to have a high affinity for the serotonin transporter (SERT), which is a target for many antidepressant drugs. Cbz-Morph has been found to inhibit the reuptake of serotonin, leading to an increase in serotonin levels in the brain. This mechanism of action makes Cbz-Morph a potential candidate for the treatment of depression and other mood disorders.